Homovanillyl alcohol

• CAS No.: 2380-78-1
• Product Name: Homovanillyl alcohol
• Molecular Formula: C9H12O3
• Molecular Weight: 168.19 g/mol
• IUPAC Name: 4-(2-hydroxyethyl)-2-methoxyphenol
• Standard InChI: InChI=1S/C9H12O3/c1-12-9-6-7(4-5-10)2-3-8(9)11/h2-3,6,10-11H,4-5H2,1H3
• Standard InChIKey: XHUBSJRBOQIZNI-UHFFFAOYSA-N
• SMILES: COC1=C(C=CC(=C1)CCO)O
• Canonical SMILES: COC1=C(C=CC(=C1)CCO)O
• Appearance: Oil
• Melting Point: 41.0 °C; 40-42°C
• Physical Description: Solid
• Description: Homovanillyl alcohol, also known as 2-(4-guaiacyl)-ethanol or mhpe, belongs to the class of organic compounds known as methoxyphenols. Methoxyphenols are compounds containing a methoxy group attached to the benzene ring of a phenol moiety. Homovanillyl alcohol exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Homovanillyl alcohol has been primarily detected in urine. Within the cell, homovanillyl alcohol is primarily located in the cytoplasm. Homovanillyl alcohol exists in all eukaryotes, ranging from yeast to humans.; Metabolite of serotonin and norepinephrine.
• Synonyms: 2-(3-Methoxy-4-hydroxyphenyl)ethanol; 2-(4-Hydroxy-3-methoxyphenyl)ethanol; 3-Methoxy-4-hydroxyphenethanol; 3-Methoxy-4-hydroxyphenethyl Alcohol; 4-(2-Hydroxyethyl)-2-methoxyphenol; 4-(2-Hydroxyethyl)guaiacol; 4-Hydroxy-3-methoxyphenethyl Alcohol; 4-
• PubChem Compound: 16928
• Last Modified: Nov 11 2021